Cas no 2228828-01-9 (tert-butyl N-{1-[2-fluoro-4-(trifluoromethyl)phenyl]-2-oxoethyl}carbamate)

Tert-butyl N-{1-[2-fluoro-4-(trifluoromethyl)phenyl]-2-oxoethyl}carbamate is a specialized carbamate-protected intermediate used in organic synthesis and pharmaceutical research. Its structure features a tert-butyloxycarbonyl (Boc) protecting group, which enhances stability and facilitates selective deprotection under mild acidic conditions. The presence of a 2-fluoro-4-(trifluoromethyl)phenyl moiety contributes to its utility in constructing fluorinated bioactive compounds, often improving metabolic stability and binding affinity. This compound is particularly valuable in peptide and small-molecule drug development, where controlled reactivity and functional group compatibility are critical. Its high purity and well-defined reactivity profile make it a reliable choice for complex synthetic routes.
tert-butyl N-{1-[2-fluoro-4-(trifluoromethyl)phenyl]-2-oxoethyl}carbamate structure
2228828-01-9 structure
Product Name:tert-butyl N-{1-[2-fluoro-4-(trifluoromethyl)phenyl]-2-oxoethyl}carbamate
CAS No:2228828-01-9
MF:C14H15F4NO3
MW:321.267418146133
CID:5791441
PubChem ID:165640540
Update Time:2025-06-09

tert-butyl N-{1-[2-fluoro-4-(trifluoromethyl)phenyl]-2-oxoethyl}carbamate Chemical and Physical Properties

Names and Identifiers

    • EN300-1890408
    • 2228828-01-9
    • tert-butyl N-{1-[2-fluoro-4-(trifluoromethyl)phenyl]-2-oxoethyl}carbamate
    • Inchi: 1S/C14H15F4NO3/c1-13(2,3)22-12(21)19-11(7-20)9-5-4-8(6-10(9)15)14(16,17)18/h4-7,11H,1-3H3,(H,19,21)
    • InChI Key: AETFKMRFBKSWJO-UHFFFAOYSA-N
    • SMILES: FC1C=C(C(F)(F)F)C=CC=1C(C=O)NC(=O)OC(C)(C)C

Computed Properties

  • Exact Mass: 321.09880599g/mol
  • Monoisotopic Mass: 321.09880599g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 7
  • Heavy Atom Count: 22
  • Rotatable Bond Count: 5
  • Complexity: 406
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 1
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 3.1
  • Topological Polar Surface Area: 55.4Ų

tert-butyl N-{1-[2-fluoro-4-(trifluoromethyl)phenyl]-2-oxoethyl}carbamate Pricemore >>

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tert-butyl N-{1-[2-fluoro-4-(trifluoromethyl)phenyl]-2-oxoethyl}carbamate Related Literature

Additional information on tert-butyl N-{1-[2-fluoro-4-(trifluoromethyl)phenyl]-2-oxoethyl}carbamate

Comprehensive Overview of tert-butyl N-{1-[2-fluoro-4-(trifluoromethyl)phenyl]-2-oxoethyl}carbamate (CAS No. 2228828-01-9)

The compound tert-butyl N-{1-[2-fluoro-4-(trifluoromethyl)phenyl]-2-oxoethyl}carbamate, identified by its CAS No. 2228828-01-9, is a specialized organic molecule with significant relevance in pharmaceutical and agrochemical research. Its unique structural features, including a fluoro and trifluoromethyl substituent on the phenyl ring, make it a valuable intermediate in the synthesis of bioactive molecules. Researchers are increasingly interested in this compound due to its potential applications in drug discovery, particularly in the development of enzyme inhibitors and receptor modulators.

One of the key reasons for the growing attention toward tert-butyl N-{1-[2-fluoro-4-(trifluoromethyl)phenyl]-2-oxoethyl}carbamate is its role in the design of fluorinated compounds, which are known for their enhanced metabolic stability and bioavailability. Fluorination is a hot topic in medicinal chemistry, as evidenced by the rising number of FDA-approved drugs containing fluorine atoms. This compound’s CAS No. 2228828-01-9 is often searched in academic databases, reflecting its importance in cutting-edge research.

In addition to its pharmaceutical applications, this compound is also explored in material science. The presence of the trifluoromethyl group contributes to its lipophilicity, making it a candidate for developing advanced coatings and polymers. Recent studies highlight the demand for fluorinated building blocks in creating high-performance materials with improved durability and resistance to environmental stressors.

Another area of interest is the synthetic methodology for tert-butyl N-{1-[2-fluoro-4-(trifluoromethyl)phenyl]-2-oxoethyl}carbamate. Organic chemists are optimizing routes to achieve higher yields and purity, addressing challenges such as regioselectivity and functional group compatibility. Questions like "How to synthesize tert-butyl N-{1-[2-fluoro-4-(trifluoromethyl)phenyl]-2-oxoethyl}carbamate?" or "What are the spectroscopic properties of CAS 2228828-01-9?" are frequently encountered in scientific forums, underscoring the compound’s technical significance.

From an industrial perspective, scalability and cost-effectiveness are critical factors. Companies specializing in fine chemicals are investing in the production of CAS No. 2228828-01-9 to meet the demand from research institutions and pharmaceutical developers. The compound’s carbamate moiety further expands its utility, as carbamates are widely used in protecting-group strategies during multi-step syntheses.

Environmental and safety considerations are also part of the discourse surrounding this compound. While it is not classified as hazardous, proper handling and disposal protocols are emphasized in laboratory settings. Researchers are encouraged to explore green chemistry alternatives for its synthesis, aligning with global sustainability trends.

In summary, tert-butyl N-{1-[2-fluoro-4-(trifluoromethyl)phenyl]-2-oxoethyl}carbamate (CAS No. 2228828-01-9) represents a versatile and high-value chemical entity. Its applications span drug development, material science, and synthetic chemistry, making it a subject of ongoing investigation. As the scientific community continues to uncover its potential, this compound is poised to play a pivotal role in advancing innovation across multiple disciplines.

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